
Essential Safety and Disposal Procedures for
JBSNF-000088

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JBSNF-000088

Cat. No.: B1672817 Get Quote

For researchers, scientists, and drug development professionals handling JBSNF-000088, a

potent inhibitor of nicotinamide N-methyltransferase (NNMT), adherence to strict safety and

disposal protocols is paramount. This document provides essential guidance on the proper

handling and disposal of this compound, ensuring laboratory safety and environmental

protection.

Product Identification and Properties:

Property Value

Chemical Name 6-methoxy-3-pyridinecarboxamide

Synonyms 6-Methoxynicotinamide, NSC 70628

CAS Registry No. 7150-23-4

Molecular Formula C7H8N2O2

Molecular Weight 152.2 g/mol

Appearance Solid

Storage -20°C

Stability ≥ 4 years

Data sourced from publicly available product information sheets.
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Hazard Identification and Precautions
JBSNF-000088 is considered a hazardous material and requires careful handling.[1] The

Global Harmonized System (GHS) of Classification and Labelling of Chemicals has identified

the following hazards:

H302: Harmful if swallowed.[2]

H410: Very toxic to aquatic life with long lasting effects.[2]

Precautionary Measures:

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P273: Avoid release to the environment.[2]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

P330: Rinse mouth.[2]

P391: Collect spillage.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2][3]

Users must review the complete Safety Data Sheet (SDS) provided by the supplier before

handling this compound.[1] Personal protective equipment (PPE), including gloves, lab coats,

and eye protection, should be worn at all times.

Proper Disposal Procedures
The disposal of JBSNF-000088 and its containers must be conducted in accordance with all

applicable local, state, and federal regulations. The primary directive is to prevent

environmental contamination and ensure the safety of personnel.

Key Disposal Steps:
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Segregation: Unused JBSNF-000088 and any contaminated materials (e.g., pipette tips,

vials, gloves) should be segregated from general laboratory waste.

Waste Container: Place the waste in a clearly labeled, sealed container suitable for

hazardous chemical waste.

Approved Disposal Facility: Arrange for the disposal of the contained waste through an

approved and licensed hazardous waste disposal company.[2][3]

Prohibited Disposal Methods:

DO NOT dispose of JBSNF-000088 with household garbage.[4]

DO NOT allow the product to reach the sewage system or any water source.[4]

The following diagram illustrates the logical workflow for the proper disposal of JBSNF-000088.
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JBSNF-000088 Disposal Workflow

JBSNF-000088 Disposal Workflow JBSNF-000088 Disposal Workflow

Start: Unused JBSNF-000088 or Contaminated Material

Segregate from General Lab Waste

Place in Labeled, Sealed Hazardous Waste Container

Store Securely for Pickup

Transfer to Approved Waste Disposal Facility

End: Proper Disposal

Prohibited Actions

Do Not Mix with Household Garbage Do Not Pour Down Drain/Sewage

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of JBSNF-000088.
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While specific experimental protocols involving JBSNF-000088 are diverse, the preparation of

stock solutions is a common procedure.

Preparation of Stock Solutions:

JBSNF-000088 is typically supplied as a solid.[1] Stock solutions can be prepared by

dissolving the compound in an appropriate organic solvent.

Solvents: JBSNF-000088 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO)

and Dimethylformamide (DMF).[1]

Procedure:

Weigh the desired amount of solid JBSNF-000088 in a fume hood.

Add the chosen solvent (e.g., DMSO) to the solid.

Purge the solution with an inert gas.[1]

Vortex or sonicate as needed to ensure complete dissolution.

Aqueous Solutions: JBSNF-000088 is sparingly soluble in aqueous buffers.[1] To prepare an

aqueous solution, first dissolve the compound in DMSO and then dilute with the aqueous

buffer of choice.[1] It is not recommended to store aqueous solutions for more than one day.

[1]

Researchers should always consult their institution's safety guidelines and the specific

product's Safety Data Sheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for JBSNF-
000088]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672817#jbsnf-000088-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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